Cas no 375825-12-0 (2-Furancarboxylic acid, tetrahydro-, butyl ester, (2R)-)

2-Furancarboxylic acid, tetrahydro-, butyl ester, (2R)- structure
375825-12-0 structure
Product Name:2-Furancarboxylic acid, tetrahydro-, butyl ester, (2R)-
CAS No:375825-12-0
MF:C9H16O3
MW:172.221543312073
CID:1484386
PubChem ID:9964217
Update Time:2025-04-21

2-Furancarboxylic acid, tetrahydro-, butyl ester, (2R)- Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxylic acid, tetrahydro-, butyl ester, (2R)-
    • butyl (2R)-oxolane-2-carboxylate
    • SCHEMBL17361195
    • 375825-12-0
    • DTXSID80433372
    • Inchi: 1S/C9H16O3/c1-2-3-6-12-9(10)8-5-4-7-11-8/h8H,2-7H2,1H3/t8-/m1/s1
    • InChI Key: HISPCZJMPXQANI-MRVPVSSYSA-N
    • SMILES: O1CCC[C@@H]1C(=O)OCCCC

Computed Properties

  • Exact Mass: 172.10998
  • Monoisotopic Mass: 172.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

2-Furancarboxylic acid, tetrahydro-, butyl ester, (2R)- Related Literature

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